Cas no 2138207-03-9 (methyl 4-oxo-2-propanoylheptanoate)

• Product Name: methyl 4-oxo-2-propanoylheptanoate
• CAS No: 2138207-03-9
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 6504025
• PubChem ID: 165875208
• Update Time: 2025-05-30

methyl 4-oxo-2-propanoylheptanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-oxo-2-propanoylheptanoate
• 2138207-03-9
• EN300-1104895

• Inchi： 1S/C11H18O4/c1-4-6-8(12)7-9(10(13)5-2)11(14)15-3/h9H,4-7H2,1-3H3
• InChI Key： HZLZSBJHPCVHMG-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(CC)=O)CC(CCC)=O)=O

Computed Properties

• Exact Mass: 214.12050905g/mol
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60.4Ų

Additional information on methyl 4-oxo-2-propanoylheptanoate

Methyl 4-oxo-2-propanoylheptanoate (CAS No. 2138207-03-9): A Comprehensive Overview

Methyl 4-oxo-2-propanoylheptanoate (CAS No. 2138207-03-9) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of potential applications that span from synthetic chemistry to biologically active molecule development. Its chemical formula and structural properties make it a subject of interest for researchers exploring novel synthetic pathways and functional derivatives.

The molecular structure of methyl 4-oxo-2-propanoylheptanoate consists of a heptanoate backbone with a ketone group at the fourth carbon position and an acetyl moiety at the second carbon. This arrangement imparts specific reactivity and interaction capabilities, making it a valuable intermediate in organic synthesis. The presence of both carbonyl groups enhances its utility in various chemical transformations, including condensation reactions, esterifications, and polymerizations.

In recent years, the pharmaceutical industry has shown increasing interest in compounds with complex acyl structures due to their potential as bioactive molecules. Methyl 4-oxo-2-propanoylheptanoate has been studied for its role in the synthesis of pharmacophores that mimic natural products and bioactive peptides. Its structural features allow for modifications that can enhance drug-like properties such as solubility, bioavailability, and target specificity.

One of the most compelling aspects of methyl 4-oxo-2-propanoylheptanoate is its versatility in synthetic chemistry. Researchers have leveraged its reactivity to develop novel methodologies for constructing more complex molecules. For instance, it has been utilized in the synthesis of macrocyclic compounds, which are known for their diverse biological activities. The compound's ability to undergo selective reactions under mild conditions makes it an attractive choice for chemists seeking efficient synthetic routes.

The biological activity of methyl 4-oxo-2-propanoylheptanoate has also been explored in several preclinical studies. These investigations have highlighted its potential as a precursor for molecules with anti-inflammatory, antimicrobial, and even anticancer properties. The compound's structural motifs are reminiscent of natural products that have demonstrated efficacy in treating various diseases. This has spurred further research into derivatives of methyl 4-oxo-2-propanoylheptanoate that could offer improved therapeutic outcomes.

The synthesis of methyl 4-oxo-2-propanoylheptanoate itself is a testament to the advancements in synthetic organic chemistry. Modern techniques such as catalytic hydrogenation, asymmetric synthesis, and flow chemistry have enabled the production of this compound with high purity and yield. These methods not only streamline the manufacturing process but also open doors for scaling up production for industrial applications.

In conclusion, methyl 4-oxo-2-propanoylheptanoate (CAS No. 2138207-03-9) represents a significant advancement in the realm of chemical intermediates with broad applicability in pharmaceuticals and synthetic chemistry. Its unique structural features and reactivity make it a valuable tool for researchers aiming to develop novel bioactive molecules. As ongoing studies continue to uncover new applications and synthetic pathways, the importance of this compound is likely to grow even further.